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Compound of Interest

H-Arg-Tyr-Leu-Gly-Tyr-Leu-
OH.TFA

Compound Name:

Cat. No.: B12397912

Get Quote

\ J

Target Molecule: H-Arg-Tyr-Leu-Gly-Tyr-Leu-OH (

-Casein f90-95) Primary Class: Bioactive Peptide (Opioid Agonist / ACE Inhibitor) Molecular
Weight: 798.9 g/mol

Introduction & Mechanism of Action

The hexapeptide Arg-Tyr-Leu-Gly-Tyr-Leu (RYLGYL) is a cryptic bioactive fragment released
from bovine

-casein during pepsin digestion. Unlike classic opioid peptides (enkephalins) which require an
N-terminal Tyrosine, RYLGYL derives its opioid activity from an N-terminal Arginine, classifying
it as a unique "Arg-type" exorphin.

Dual-Action Pharmacology

* Opioid Receptor Agonism (Primary Potency): RYLGYL acts as a partial agonist on

-opioid receptors (and potentially

-receptors). This interaction triggers
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-protein coupled signaling, leading to the inhibition of adenylate cyclase (decreased cAMP)
and modulation of intracellular calcium. This pathway is directly linked to its potent
antiproliferative effect on human prostate cancer cells (LNCaP).

o ACE Inhibition (Secondary Metabolic Effect): Like many hydrophobic-rich casein fragments,
RYLGYL competitively binds to the active site of Angiotensin-Converting Enzyme (ACE),
preventing the conversion of Angiotensin | to the vasoconstrictor Angiotensin II.

Mechanistic Pathway Visualization

Pathway A: Opioid Agonism (Pharma)
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Figure 1: Dual signaling pathways of RYLGYL. Pathway A (Opioid) is the primary target for
high-potency drug development assays (nM range), while Pathway B (ACE) is standard for
functional food validation (

M range).

Experimental Protocols
Protocol A: Cell-Based Antiproliferation Assay (High
Sensitivity)

Purpose: To determine the biological potency of RYLGYL via its opioid-mediated growth
inhibition of prostate cancer cells. Target IC

: ~0.9 — 10 nM (Cell line dependent). Applicability: Drug discovery, potency release testing.
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Materials

o Cell Line: LNCaP (Androgen-sensitive human prostate adenocarcinoma).
e Culture Media: RPMI-1640 + 10% FBS + 1% Pen/Strep.

o Peptide Stock: Dissolve H-Arg-Tyr-Leu-Gly-Tyr-Leu-OH in sterile water or PBS to 1 mM.
(Note: Ensure endotoxin-free if using for cellular assays).

e Reagent: CCK-8 (Cell Counting Kit-8) or MTT Reagent.

» Control: Naloxone (Opioid antagonist) to prove specificity.

Step-by-Step Methodology

o Seeding: Seed LNCaP cells in 96-well plates at a density of

cells/well in 100 pL media. Incubate for 24 hours at 37°C, 5% CO

» Starvation (Optional but Recommended): Replace media with serum-free RPMI for 12 hours
to synchronize cell cycle and sensitize opioid receptors.

e Treatment:
o Prepare serial dilutions of RYLGYL in media (Range: 0.1 nM to 10 uM).

o Specificity Control: Pre-incubate a subset of wells with 10 uM Naloxone for 30 mins prior
to RYLGYL addition.

o Add 100 pL of peptide solutions to wells. Incubate for 48 hours.
o Detection:

o Add 10 pL of CCK-8 reagent to each well.

o Incubate for 2—4 hours at 37°C.

¢ Quantification: Measure absorbance at 450 nm using a microplate reader.
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Data Analysis
Calculate % Cell Viability:

Plot Log[Concentration] vs. % Viability using non-linear regression (4-parameter logistic) to
determine IC

Protocol B: HPLC-Based ACE Inhibition Assay (Standard
QC)

Purpose: Quantitative verification of enzymatic inhibition (Nutraceutical standard). Target IC

: ~20 — 100 puM. Applicability: Food science, batch quality control.

Materials

e Enzyme: ACE from rabbit lung (Sigma or equivalent), 0.1 U/mL in Borate Buffer.

Substrate: Hippuryl-Histidyl-Leucine (HHL), 5 mM.

Buffer: 200 mM Sodium Borate Buffer (pH 8.3) with 300 mM NacCl.

Stop Solution: 1 M HCI.

HPLC System: C18 Reverse Phase Column (e.g., 4.6 x 150 mm, 5 pm).

Step-by-Step Methodology

e Pre-incubation:

o Mix 10 pL of RYLGYL solution (various concentrations) with 10 uL of ACE enzyme
solution.

o Incubate at 37°C for 10 minutes.
e Reaction:

o Add 10 pL of HHL substrate to initiate the reaction.
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o Incubate at 37°C for 30 minutes.

e Termination:

o Add 30 pL of 1 M HCI to stop the reaction.

e HPLC Analysis:

[¢]

Inject 20 pL of the mixture onto the HPLC.

[¢]

Flow Rate: 1.0 mL/min.

[e]

Detection: UV at 228 nm.

o

Mobile Phase: 50% Methanol / 50% Water (Isocratic) containing 0.1% TFA.

o Quantification: Measure the peak area of Hippuric Acid (HA) liberated.

Data Analysis

Comparative Data Summary

Protocol A: Cell

Protocol B: Enzyme

Feature . . . I

Proliferation (Opioid) Inhibition (ACE)

) Receptor Agonism ( Enzymatic Blockade

Mechanism -

_protein) (Competitive)
Sensitivity High (nM range) Moderate (UM range)
Readout Cell Viability (Absorbance) Hippuric Acid Area (HPLC UV)
Key Control Naloxone (Reverses effect) Captopril (Standard Inhibitor)
Relevance Oncology / Pharma Nutraceuticals / Hypertension
Duration 48-72 Hours 1-2 Hours

Troubleshooting & Optimization
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» Solubility: RYLGYL is generally soluble in water. However, if using high concentrations (>1
mM) for stock, ensure pH is neutral. Avoid DMSO in cell assays if possible, or keep <0.1%.

o Peptide Stability: As a linear peptide, RYLGYL is susceptible to peptidases in serum. For
Protocol A, use Heat-Inactivated FBS or define serum-free windows to prevent premature
degradation of the peptide before it binds the receptor.

» Naloxone Check: If Naloxone does not reverse the antiproliferative effect in Protocol A, the
peptide may be acting via a hon-opioid mechanism (e.g., direct membrane interaction) at
high concentrations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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